![molecular formula C21H27N3O B5404061 2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide](/img/structure/B5404061.png)
2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to possess a range of biochemical and physiological effects. In
Scientific Research Applications
2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. Studies have shown that this compound has a high affinity for the serotonin transporter (SERT) and can inhibit its function. This makes this compound a potential candidate for the development of new antidepressant drugs.
Mechanism of Action
The mechanism of action of 2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide is believed to be through the inhibition of SERT. SERT is responsible for the reuptake of serotonin from the synaptic cleft, and inhibition of this transporter leads to an increase in serotonin levels in the brain. This increase in serotonin levels is believed to be responsible for the antidepressant effects of this compound.
Biochemical and Physiological Effects:
In addition to its effects on SERT, this compound has also been found to have a range of other biochemical and physiological effects. Studies have shown that this compound can modulate the activity of ion channels, including the NMDA receptor and the voltage-gated potassium channel. This compound has also been found to have antioxidant properties and can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide has several advantages for use in lab experiments. It has a high affinity for SERT, making it a useful tool for studying the role of serotonin in the brain. It is also relatively stable and easy to synthesize. However, one limitation of this compound is its potential toxicity, which must be taken into account when conducting experiments.
Future Directions
There are several potential future directions for research on 2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide. One area of interest is in the development of new antidepressant drugs based on the structure of this compound. Another potential direction is in the study of the effects of this compound on other neurotransmitter systems, such as the dopamine and noradrenaline systems. Additionally, research could be conducted on the potential use of this compound as an antioxidant or as a modulator of ion channel activity.
Conclusion:
In conclusion, this compound is a chemical compound with a range of potential applications in scientific research. Its high affinity for SERT makes it a promising candidate for the development of new antidepressant drugs, and its effects on ion channels and oxidative stress make it a useful tool for studying a range of physiological processes. While there are limitations to its use in lab experiments, there are several potential future directions for research on this compound that could lead to important discoveries in the field of neuroscience.
Synthesis Methods
The synthesis of 2-[3-methyl-4-(4-methylphenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-methyl-4-(4-methylphenyl)piperazine in the presence of triethylamine to yield this compound. The purity of the compound is then ensured by recrystallization from ethanol.
properties
IUPAC Name |
2-[3-methyl-4-(4-methylphenyl)piperazin-1-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O/c1-16-8-10-19(11-9-16)24-13-12-23(14-18(24)3)15-21(25)22-20-7-5-4-6-17(20)2/h4-11,18H,12-15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGYUBZAWRLVFLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=CC=C(C=C2)C)CC(=O)NC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.